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Compound of Interest |

n,n-Dimethylmorpholine-4-
Compound Name:

sulfonamide
CAS No.: 5433-57-8

Cat. No.: B1267354

Get Quote

\ J

An In-depth Technical Guide to the Safety Data Sheet for N,N-dimethylmorpholine-4-
sulfonamide

This guide provides a comprehensive safety and handling overview for N,N-
dimethylmorpholine-4-sulfonamide (CAS No. 5433-57-8), tailored for researchers, scientists,
and drug development professionals. The information herein is synthesized from available
technical data sheets and chemical databases to ensure accuracy and promote a culture of
safety in the laboratory. Our focus is on the practical application of safety data, moving beyond
mere compliance to foster a deeper understanding of the causality behind safety protocols.

Chemical Identity and Physicochemical Properties

N,N-dimethylmorpholine-4-sulfonamide is a sulfonamide derivative containing a morpholine
ring. Sulfonamides are a well-established class of compounds in medicinal chemistry.[1]
Understanding the core properties of this specific molecule is the first step in safe handling.
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Property Value Source

N,N-dimethylmorpholine-4-

IUPAC Name sulfonamide [2][3]
CAS Number 5433-57-8 [2][3]
Molecular Formula C6H14N203S [21[31[4]
Molecular Weight 194.25 g/mol [2][3]

_ Not specified (Assumed
Physical State

Solid/Liquid)
Solubility No data available
Melting/Boiling Point No data available

Hazard Identification and GHS Classification

A thorough understanding of the inherent hazards of a chemical is fundamental to risk
assessment and the implementation of appropriate safety controls. N,N-dimethylmorpholine-
4-sulfonamide is classified under the Globally Harmonized System (GHS) as a hazardous
substance.[2][5]

Signal Word:Warning[2]

GHS Hazard Pictogram
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GHSO07: Exclamation Mark
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é Phase 1: Immediate Response

1. Alert Personnel & Evacuate Area
2. Identify Spill & Assess Risk

N J
4 Phase 2: Breparation )
3. Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)
4. Ensure Adequate Ventilation
. J
4 Phase 3: Containment & Cleanup

5. Contain Spill with Inert Absorbent
(e.g., sand, vermiculite)

6. Carefully Collect Material
(Use non-sparking tools)

7. Place in Labeled, Sealed Container

4 N\

Phase 4: Decontamination & Disposal

8. Decontaminate Spill Area

9. Dispose of Waste via Approved Channels

10. Remove & Decontaminate PPE

Click to download full resolution via product page

Caption: Workflow for handling an accidental chemical spill.
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Safe Handling, Storage, and Personal Protection

Proactive measures are paramount to ensuring laboratory safety. Adherence to proper
handling, storage, and personal protective equipment (PPE) protocols minimizes the risk of

exposure.

Handling and Storage Protocols

e Handling:

o Use only in a well-ventilated area or under a chemical fume hood. [6] * Avoid contact with
skin, eyes, and clothing. Do not breathe dust, vapor, or mist. [6][7] * Wash hands
thoroughly after handling. [6] * Keep away from incompatible materials such as strong
oxidizing agents. [8] * Use non-sparking tools and take precautionary measures against

static discharge if the material is combustible. [7]
o Storage:

o Store in a cool, dry, and well-ventilated place. [9][10] * Keep the container tightly closed
when not in use. [6] * Store locked up, away from foodstuffs and incompatible materials.

[71[9]

Exposure Controls and Personal Protective Equipment
(PPE)

Engineering controls, such as fume hoods, should be the primary method of exposure control.
When these are not sufficient, appropriate PPE must be worn.
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
airborne particles causing

serious eye irritation. [6][7]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile or butyl rubber)

and a lab coat.

Prevents skin contact that can

cause irritation. [6][11]

Respiratory Protection

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors/particulates.

Required when ventilation is
inadequate or if aerosols/dust
are generated, to prevent

respiratory tract irritation. [6][7]

Hygiene Measures

Wash hands before breaks
and at the end of the workday.
Do not eat, drink, or smoke in

work areas. [7][10]

Prevents accidental ingestion

and cross-contamination.

Toxicological and Stability Profile

Toxicological Summary

The toxicological profile is derived from its GHS classification. It is harmful if ingested and

causes significant irritation to the skin, eyes, and respiratory system. [2]Chronic effects,

carcinogenicity, and reproductive toxicity have not been documented in the available literature

for this specific compound.

Reactivity and Stability

o Chemical Stability: Assumed to be stable under normal laboratory conditions of temperature

and pressure. [8]* Conditions to Avoid: Direct sunlight, excessive heat, and open flames.

[12]* Incompatible Materials: Strong oxidizing agents. [8]* Hazardous Decomposition

Products: Upon combustion, may produce carbon oxides (CO, CO2) and nitrogen oxides

(NOx). [8][9]

Disposal and Environmental Considerations
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Disposal: Dispose of this chemical and its container in accordance with all local, regional,
national, and international regulations. Waste should be handled by a licensed professional
waste disposal service. [7]Do not allow the product to enter drains or waterways. [13]*
Environmental Fate: No specific data on ecotoxicity, persistence, or bioaccumulation is
available. It is imperative to prevent its release into the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. med-dept.com [med-dept.com]

2. n,n-Dimethylmorpholine-4-sulfonamide | C6H14N203S | CID 223610 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. N,N-DIMETHYLMORPHOLINE-4-SULFONAMIDE | CAS 5433-57-8 [matrix-fine-
chemicals.com]

4. PubChemLite - N,n-dimethylmorpholine-4-sulfonamide (C6H14N203S)
[pubchemlite.lcsb.uni.lu]

5. ECHA CHEM [chem.echa.europa.eu]

6. sigmaaldrich.com [sigmaaldrich.com]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://missouripoisoncenter.org/first-aid-for-poisoning/
https://www.americanchemistry.com/industry-groups-and-initiatives/phosgene-panel/information-on-options-for-first-aid-and-medical-treatment
https://www.epa.gov/sites/default/files/2016-09/documents/dimethylformamide.pdf
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/tox_rpts/tox022.pdf
https://www.americanbio.com/media/wysiwyg/msds/AB13010_msds.pdf
https://pubmed.ncbi.nlm.nih.gov/9098730/
https://www.med-dept.com/medical-kits-contents/class-9-items/sulfa-drugs/
https://www.benchchem.com/product/b1267354?utm_src=pdf-custom-synthesis#bc-rfq
https://www.med-dept.com/medical-kits-contents/class-9-items-drugs-chemicals-and-biological-stains-sulfa-drugs/
https://pubchem.ncbi.nlm.nih.gov/compound/223610
https://pubchem.ncbi.nlm.nih.gov/compound/223610
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm5433578
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm5433578
https://pubchemlite.lcsb.uni.lu/e/compound/223610
https://pubchemlite.lcsb.uni.lu/e/compound/223610
https://chem.echa.europa.eu/100.411.074
https://www.sigmaaldrich.com/HK/en/sds/sigma/30432?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267354?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

7. documents.thermofisher.com [documents.thermofisher.com]

8. fishersci.com [fishersci.com]

9. au.vwr-cmd2.com [au.vwr-cmd2.com]
e 10. chemos.de [chemos.de]

e 11. Handling DMF Safely: A Guide to Storage, Transport, and Exposure Limits -
hangdachem.com [hangdachem.com]

e 12. americanbio.com [americanbio.com]
e 13. merckmillipore.com [merckmillipore.com]

o To cite this document: BenchChem. [N,N-dimethylmorpholine-4-sulfonamide safety data
sheet (SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267354/docs#n-n-dimethylmorpholine-4-
sulfonamide-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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